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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of anhydrous ferrous bromide
(FeBr₂).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with anhydrous ferrous bromide?

A1: Anhydrous ferrous bromide is a hazardous chemical that presents several risks.[1][2] It is

corrosive and can cause severe skin burns and serious eye damage.[1][2] Ingestion is harmful

and can lead to a strong caustic effect on the mouth and throat.[2] It is also hygroscopic and

air-sensitive, meaning it readily absorbs moisture from the air, which can alter its chemical

properties.[1][2][3]

Q2: What are the visible signs of decomposition or hydration of anhydrous ferrous bromide?

A2: Anhydrous ferrous bromide should be a yellow or brownish-colored solid.[4][5] A change

in color, such as the appearance of a reddish-brown hue, may indicate oxidation or hydration.

[6] Clumping of the powder is another sign of moisture absorption.

Q3: What are the consequences of using hydrated ferrous bromide in an experiment requiring

anhydrous conditions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b049432?utm_src=pdf-interest
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dl.iranchembook.ir/MSDS/Iron(II)-bromide-2.pdf
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dl.iranchembook.ir/MSDS/Iron(II)-bromide-2.pdf
https://dl.iranchembook.ir/MSDS/Iron(II)-bromide-2.pdf
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dl.iranchembook.ir/MSDS/Iron(II)-bromide-2.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_bromide
https://www.wikiwand.com/en/articles/Iron(II)_bromide
https://cymitquimica.com/cas/7789-46-0/
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Using hydrated ferrous bromide in a moisture-sensitive reaction can lead to a variety of

issues, including reduced yield, formation of byproducts, or complete failure of the reaction.

The presence of water can react with other reagents or quench catalysts, thereby

compromising the experimental outcome.

Q4: How should I properly store anhydrous ferrous bromide?

A4: To maintain its integrity, anhydrous ferrous bromide must be stored in a tightly sealed

container in a cool, dry, and well-ventilated place.[1][7] It is crucial to store it under an inert

atmosphere, such as argon or nitrogen, to prevent contact with moisture and air.[1][3] The

storage area should be designated for corrosive materials.[1]

Q5: What materials are incompatible with anhydrous ferrous bromide?

A5: Anhydrous ferrous bromide is incompatible with strong oxidizing agents and strong acids.

[1] Contact with these substances should be strictly avoided to prevent vigorous and potentially

hazardous reactions.

Troubleshooting Guides
Issue 1: Unexpected Reaction Outcome (e.g., low yield,
no reaction)

Possible Cause: The anhydrous ferrous bromide may have been compromised by

exposure to air or moisture.

Troubleshooting Steps:

Verify the integrity of the stored compound. Check for any discoloration or clumping.

If the material appears compromised, consider using a fresh, unopened container of

anhydrous ferrous bromide.

Ensure that all glassware was properly dried and that the reaction was conducted under a

rigorously inert atmosphere.

Review the experimental protocol to confirm that all reagents were added in the correct

order and under the appropriate conditions.
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Issue 2: Inconsistent Results Between Batches
Possible Cause: Variability in the quality of the anhydrous ferrous bromide used.

Troubleshooting Steps:

Document the lot number of each batch of ferrous bromide used.

If you suspect a quality issue, contact the supplier for a certificate of analysis for the

specific lot.

Before use in a large-scale experiment, consider running a small test reaction to qualify a

new bottle of the reagent.

Issue 3: Accidental Spill
Procedure:

Evacuate the immediate area and ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[1]

For small spills, carefully sweep or vacuum the solid material and place it into a suitable,

labeled container for disposal.[1] Avoid generating dust.[1]

Do not add water to the spill.[7]

Dispose of the waste according to federal, state, and local regulations.

Data Presentation
Table 1: Physical and Chemical Properties of Anhydrous Ferrous Bromide
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Property Value

Chemical Formula FeBr₂

Molar Mass 215.65 g/mol [8]

Appearance Yellow to brownish solid[4][5]

Melting Point 684 °C (lit.)[9]

Boiling Point 934 °C (lit.)[9]

Solubility
Soluble in water, methanol, ethanol, and

tetrahydrofuran[10]

Density 4.63 g/mL at 25 °C (lit.)[9]

Table 2: Hazard Identification

Hazard Classification

Skin Corrosion/Irritation
Category 1C: Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Eye Irritation Category 1: Causes serious eye damage[1]

Acute Toxicity, Oral Harmful if swallowed[2]

Experimental Protocols
Protocol 1: General Handling of Anhydrous Ferrous
Bromide in an Inert Atmosphere Glovebox

Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂, <1 ppm

H₂O). Place all necessary equipment, including a balance, spatulas, weighing boats, and

reaction vessels, inside the glovebox.

Equilibration: Allow the sealed container of anhydrous ferrous bromide to equilibrate to the

glovebox temperature before opening to prevent condensation.
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Dispensing: Inside the glovebox, carefully open the container. Use a clean, dry spatula to

weigh the desired amount of the powder into a pre-tared container.

Sealing: Tightly reseal the original container of ferrous bromide. It is good practice to further

seal the container with paraffin film before removing it from the glovebox.

Reaction Setup: Add the weighed ferrous bromide to the reaction vessel within the

glovebox. Seal the reaction vessel before removing it from the glovebox.

Protocol 2: First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1] If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]

Visualizations
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Experiment Failed:
(e.g., low yield, no product)

1. Check Anhydrous FeBr2 Integrity:
- Opened recently?
- Stored correctly?

2. Verify Inert Atmosphere:
- Glovebox O2/H2O levels?
- Schlenk line technique?

FeBr2 OK

Use a new, unopened
bottle of Anhydrous FeBr2

FeBr2 Suspect

3. Check Other Reagents:
- Purity?

- Anhydrous solvents used?

Atmosphere OK

Refine inert
atmosphere technique

Atmosphere Suspect

4. Review Protocol:
- Correct stoichiometry?
- Correct temperature?

Reagents OK

Purify/validate
other reagents

Reagents Suspect

Modify experimental
parameters

Protocol Error Found

Rerun Experiment

Protocol OK

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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